Cas no 1217652-74-8 ((R)-Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride)

• Product Name: (R)-Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride
• CAS No: 1217652-74-8
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• MDL: MFCD11101387
• CID: 836280
• PubChem ID: 45072656
• Update Time: 2025-07-23

(R)-Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride
• R-2-(CBZ-AMINOMETHYL)PYRROLIDINE-HCl
• benzyl N-[[(2R)-pyrrolidin-2-yl]methyl]carbamate,hydrochloride
• 4015AA
• AB0000858
• ST2401607
• AX8250434
• r-2-(cbz-aminomethyl)pyrrolidine hydrochloride
• Benzyl [(2R)-2-pyrrolidinylmethyl]carbamate hydrochloride
• Benzyl {[(2R)-pyrrolidin-2-yl]methyl}carbamate--hydrogen chloride (1/1)
• (R)-Benzyl(pyrrolidin-2-ylmethyl)carbamatehydrochloride
• N10003
• (R)-2-(cbz-aminomethyl)pyrrolidine HCl
• DS-17811
• MFCD11101387
• benzyl N-[[(2R)-pyrrolidin-2-yl]methyl]carbamate;hydrochloride
• BENZYL N-[(2R)-PYRROLIDIN-2-YLMETHYL]CARBAMATE HYDROCHLORIDE
• Carbamic acid, N-[(2R)-2-pyrrolidinylmethyl]-, phenylmethyl ester, hydrochloride (1:1)
• AKOS015855547
• benzyl (R)-(pyrrolidin-2-ylmethyl)carbamate hydrochloride
• Benzyl [(2R)-2-pyrrolidinylmethyl]carbamate hydrochloride (1:1)
• DTXSID20662649
• 1217652-74-8

• MDL： MFCD11101387
• Inchi： 1S/C13H18N2O2.ClH/c16-13(15-9-12-7-4-8-14-12)17-10-11-5-2-1-3-6-11;/h1-3,5-6,12,14H,4,7-10H2,(H,15,16);1H/t12-;/m1./s1
• InChI Key： AEFMEOUFLZOLHQ-UTONKHPSSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NC[C@H]1CCCN1)=O

Computed Properties

• Exact Mass: 270.11400
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 53.85000
• LogP: 3.00000

Additional information on (R)-Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride

Comprehensive Overview of (R)-Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride (CAS No. 1217652-74-8)

(R)-Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride (CAS No. 1217652-74-8) is a chiral compound of significant interest in pharmaceutical research and organic synthesis. This carbamate derivative features a pyrrolidine backbone, which is a common motif in bioactive molecules. The benzyl group and hydrochloride salt form enhance its stability and solubility, making it a versatile intermediate for drug development. Researchers are increasingly exploring its potential in asymmetric synthesis and medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

The compound’s stereochemistry plays a critical role in its biological activity, as the (R)-enantiomer often exhibits distinct interactions with chiral biomolecules. This specificity aligns with the growing demand for enantiopure compounds in the pharmaceutical industry, driven by stricter regulatory requirements for drug safety and efficacy. Recent studies highlight its utility in peptide mimetics and prodrug formulations, addressing challenges like bioavailability and targeted delivery—key topics in modern drug discovery.

From a synthetic perspective, CAS No. 1217652-74-8 is often employed in multistep organic reactions, including amide coupling and reductive amination. Its carbamate functionality allows for selective N-protection, a strategy widely used in peptide synthesis. Laboratories prioritize this compound for its reproducibility and compatibility with green chemistry principles, such as minimizing waste and using catalytic methods—a trend reflecting the industry’s shift toward sustainable practices.

Analytical characterization of (R)-Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride typically involves HPLC, NMR, and mass spectrometry to confirm purity and enantiomeric excess. These techniques are essential for quality control, especially when the compound is used in high-throughput screening or preclinical studies. The rise of AI-driven drug design has further amplified interest in such building blocks, as computational models increasingly rely on structurally diverse libraries to predict molecular interactions.

In summary, CAS No. 1217652-74-8 exemplifies the intersection of chiral synthesis and pharmaceutical innovation. Its applications span from small-molecule therapeutics to bioconjugation, resonating with current research priorities like personalized medicine and catalyst optimization. As the scientific community continues to explore its potential, this compound remains a valuable asset for advancing chemical biology and drug development pipelines.